Cas no 88653-43-4 (Benzenamine, 4-(2-benzothiazolyloxy)-)

Benzenamine, 4-(2-benzothiazolyloxy)- structure
88653-43-4 structure
Product Name:Benzenamine, 4-(2-benzothiazolyloxy)-
CAS No:88653-43-4
MF:C13H10N2OS
MW:242.296301364899
CID:625408
PubChem ID:15587035
Update Time:2025-04-19

Benzenamine, 4-(2-benzothiazolyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(2-benzothiazolyloxy)-
    • 4-(1,3-benzothiazol-2-yloxy)aniline
    • 4-[(1,3-Benzothiazol-2-yl)oxy]aniline
    • 4-(Benzo[d]thiazol-2-yloxy)aniline
    • 88653-43-4
    • DTXSID60575168
    • Inchi: 1S/C13H10N2OS/c14-9-5-7-10(8-6-9)16-13-15-11-3-1-2-4-12(11)17-13/h1-8H,14H2
    • InChI Key: DGOMCDSHBNRPGO-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)OC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 242.05138412g/mol
  • Monoisotopic Mass: 242.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76.4Ų
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